![molecular formula C12H10F6O3 B7891735 Ethyl 2-[3,5-bis(trifluoromethyl)phenoxy]acetate](/img/structure/B7891735.png)
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REACTION_CXSMILES
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[CH:1]1[C:6]([C:7]([F:10])([F:9])[F:8])=[CH:5][C:4]([OH:11])=[CH:3][C:2]=1[C:12]([F:15])([F:14])[F:13].[OH-].[K+].CN(C)C=O.Br[CH2:24][C:25]([O:27][CH2:28][CH3:29])=[O:26]>C(OCC)C.O>[F:15][C:12]([F:13])([F:14])[C:2]1[CH:3]=[C:4]([CH:5]=[C:6]([C:7]([F:9])([F:8])[F:10])[CH:1]=1)[O:11][CH2:24][C:25]([O:27][CH2:28][CH3:29])=[O:26] |f:1.2|
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Name
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Quantity
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11.5 g
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Type
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reactant
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Smiles
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C1=C(C=C(C=C1C(F)(F)F)O)C(F)(F)F
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Name
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Quantity
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3.3 g
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Type
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reactant
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Smiles
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[OH-].[K+]
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Name
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Quantity
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200 mL
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Type
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reactant
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Smiles
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CN(C=O)C
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Name
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Quantity
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0.055 mol
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Type
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reactant
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Smiles
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BrCC(=O)OCC
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Name
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Quantity
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10 mL
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Type
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solvent
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Smiles
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O
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Name
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Quantity
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500 mL
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Type
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solvent
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Smiles
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C(C)OCC
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Name
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Quantity
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500 mL
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Type
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solvent
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Smiles
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O
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Control Type
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UNSPECIFIED
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Setpoint
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25 °C
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Type
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CUSTOM
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Details
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and stirring
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Rate
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UNSPECIFIED
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RPM
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0
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Type
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ADDITION
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Details
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was added in one portion
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Type
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CUSTOM
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Details
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The stirred reaction mixture
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Type
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TEMPERATURE
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Details
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was heated at 80°-90° C. for 46 hours
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Duration
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46 h
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Type
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WASH
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Details
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The separated ether layer was washed with water until neutral to litmus and
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Type
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DRY_WITH_MATERIAL
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Details
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dried over sodium sulfate
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Type
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CUSTOM
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Details
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The ether was removed in vacuo at a maximum temperature of 80°-90° C. at 1-2 mm of Hg
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Type
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CUSTOM
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Details
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A product was obtained with ND25 of 1.4226 with a yield of 85%
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Reaction Time |
15 min |
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Name
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Type
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Smiles
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FC(C=1C=C(OCC(=O)OCC)C=C(C1)C(F)(F)F)(F)F
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| Type | Value | Analysis |
|---|---|---|
| YIELD: PERCENTYIELD | 85% |
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
